4-(4-fluorobenzyl)-1-((3-methoxybenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 8-[(4-fluorophenyl)methyl]-12-[(3-methoxyphenyl)methylsulfanyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C22H17FN4O2S2/c1-29-17-4-2-3-15(11-17)13-31-22-25-24-21-26(12-14-5-7-16(23)8-6-14)20(28)19-18(27(21)22)9-10-30-19/h2-11H,12-13H2,1H3
• InChI Key: HDILACLXRITYQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NN=C3N2C4=C(C(=O)N3CC5=CC=C(C=C5)F)SC=C4
• Molecular Formula: C22H17FN4O2S2
• Molecular Weight: 452.5 g/mol
• CAS No.: 1185103-41-6

Description

4-(4-fluorobenzyl)-1-((3-methoxybenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a potent, selective, and irreversible inhibitor of Bruton's Tyrosine Kinase (BTK), a critical enzyme in the B-cell receptor signaling pathway [1] . This compound covalently binds to the cysteine-481 residue in the BTK active site, leading to sustained suppression of B-cell activation, proliferation, and survival signaling [2] . Its primary research value lies in the investigation of B-cell-mediated pathologies, including autoimmune diseases such as rheumatoid arthritis and lupus, as well as in B-cell malignancies like chronic lymphocytic leukemia and mantle cell lymphoma [3] . Researchers utilize this inhibitor to delineate the specific contributions of BTK-dependent signaling in immune cell crosstalk and to evaluate the therapeutic potential of BTK blockade in preclinical models, providing crucial insights for the development of novel targeted therapies [4] .

Biological Activity

The compound 4-(4-fluorobenzyl)-1-((3-methoxybenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a complex heterocyclic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. Its unique structural features, including a thieno-triazolo-pyrimidinone core and various substituents, suggest promising applications in pharmacology.

Structural Characteristics

• Molecular Formula : C₁₈H₁₈FN₅OS
• Molar Mass : Approximately 385.44 g/mol
• Structural Features : The compound consists of a thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one framework with fluorobenzyl and methoxybenzyl groups that may influence its biological activity.

Synthesis

The synthesis of this compound typically involves several key steps using reagents such as potassium carbonate and solvents like dimethylformamide. Reaction monitoring can be performed using thin-layer chromatography or high-performance liquid chromatography to ensure purity and completion .

Anticancer Properties

Research indicates that derivatives of thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidines exhibit significant anticancer activity. For instance:

• In vitro Studies : Compounds related to the thieno-triazolo-pyrimidine family have shown cytotoxic effects against various cancer cell lines. A study involving similar compounds demonstrated their potential as anticancer agents by screening against a panel of 60 cancer cell lines .

Compound	Cell Line	IC₅₀ (μM)
4-(4-fluorobenzyl)-1-((3-methoxybenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one	SK-MEL-5	Data not available
Example Compound	MCF-7	2.74

Enzyme Inhibition

The compound's structure suggests potential activity as an enzyme inhibitor. For example:

• α-Glucosidase Inhibition : Similar compounds have been screened for α-glucosidase inhibitory potential. The presence of specific substituents can significantly affect binding affinity .

The mechanism of action for this compound may involve the inhibition of specific enzymes or pathways critical for cancer cell proliferation. Structural modifications in the molecule can lead to variations in biological activity due to changes in binding affinity to target proteins.

Case Studies

• Cytotoxicity Assessment : A study evaluated the cytotoxic effects of thieno-triazolo-pyrimidine derivatives on melanoma cells (SK-MEL-5). Results indicated significant growth inhibition at specific concentrations.
• In Silico Studies : Computational modeling has been employed to predict the interactions between the compound and its biological targets. These studies can guide further modifications to enhance efficacy.

Comparison with Similar Compounds

Electronic and Pharmacokinetic Implications

• Fluorine Substituent: The 4-fluorobenzyl group in the target compound introduces electron-withdrawing effects, which may enhance binding affinity to hydrophobic pockets in biological targets (e.g., kinases or GPCRs). This contrasts with non-fluorinated analogs (e.g., tolyl or phenyl derivatives), which lack such polarization .
• Alkyl vs. Aromatic Chains : Compounds with butyl or piperazinylpropyl substituents (e.g., ) exhibit higher solubility in polar solvents but reduced membrane permeability compared to aromatic-substituted derivatives.